98353-69-6

Troponin I (104-115)

• CAS RN:
• 98353-69-6

• Formula:
• C70H123N27O13

• InChI:
• InChI=1S/C70H123N27O13/c1-40(2)37-50(61(105)91-47(24-14-32-83-68(76)77)58(102)89-48(25-15-33-84-69(78)79)60(104)95-55(41(3)4)64(108)88-44(56(73)100)23-13-31-82-67(74)75)94-63(107)52-27-17-35-96(52)66(110)53-28-18-36-97(53)65(109)49(26-16-34-85-70(80)81)92-59(103)46(22-10-12-30-72)90-62(106)51(38-43-19-7-6-8-20-43)93-57(101)45(21-9-11-29-71)87-54(99)39-86-42(5)98/h6-8,19-20,40-41,44-53,55H,9-18,21-39,71-72H2,1-5H3,(H2,73,100)(H,86,98)(H,87,99)(H,88,108)(H,89,102)(H,90,106)(H,91,105)(H,92,103)(H,93,101)(H,94,107)(H,95,104)(H4,74,75,82)(H4,76,77,83)(H4,78,79,84)(H4,80,81,85)/t44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,55-/m0/s1

• InChIKey:
• RIGIYQFULOLFNC-DNCXWKQBSA-N

• Troponin I (104-115) is a cardiac and skeletal muscle protein useful in the laboratory diagnosis of heart attack. It occurs in different plasma concentration but the same circumstances as troponin T - either test can be performed for confirmation of cardiac muscle damage and laboratories usually offer one test or the other. Troponin I is a part of the troponin protein complex, where it binds to actin in thin myofilaments to hold the actin-tropomyosin complex in place. Because of it, myosin cannot bind actin in relaxed muscle. When calcium binds to the troponin C it causes conformational changes which lead to dislocation of troponin I and finally tropomyosin leaves the binding site for myosin on actin leading to contraction of muscle. The letter I is given due to its inhibitory character.